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Compound of Interest

Compound Name: 5-Methylhex-3-en-2-ol

Cat. No.: B14358801 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the core physicochemical properties of the

organic compound 5-Methylhex-3-en-2-ol, with a focus on its molecular weight and chemical

formula.

Chemical Identity and Molecular Weight
5-Methylhex-3-en-2-ol is an unsaturated alcohol. Its structure consists of a six-carbon chain

containing a double bond and a hydroxyl group, with a methyl group as a substituent.

1.1 Chemical Formula

The molecular formula for 5-Methylhex-3-en-2-ol has been determined to be C₇H₁₄O.[1][2][3]

This formula is derived from its structure: a seven-carbon framework, fourteen hydrogen atoms,

and a single oxygen atom.

1.2 Molecular Weight Calculation and Data

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 5-Methylhex-3-en-2-ol is based on the atomic masses of carbon, hydrogen,

and oxygen.

The data for the compound are summarized in the table below for clarity and ease of

comparison.
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Parameter Value Source

IUPAC Name 5-methylhex-3-en-2-ol [2]

Molecular Formula C₇H₁₄O [1][2][3]

Average Molecular Weight 114.19 g/mol [2][3]

Monoisotopic Mass 114.104465066 Da [1][2][3]

CAS Registry Number 93399-99-6 [1][2]

Logical Relationship of Structure to Formula
The logical derivation of the molecular formula from the IUPAC name is a foundational concept

in organic chemistry. The workflow illustrates how the nomenclature directly informs the

chemical structure and, consequently, the molecular formula.

Derivation of molecular formula from IUPAC name.

This document is intended for technical audiences. The information provided is based on

established chemical principles and publicly available data. No experimental protocols are

included as the determination of molecular weight is a standard calculation based on the

verified chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Dossier: Physicochemical Properties of 5-
Methylhex-3-en-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14358801#5-methylhex-3-en-2-ol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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